3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid

• Molecular Formula: C5H8N4O2
• Molecular Weight: 156.14 g/mol
• SMILES: C1=C(N=NN1CCC(=O)O)N
• InChI: InChI=1S/C5H8N4O2/c6-4-3-9(8-7-4)2-1-5(10)11/h3H,1-2,6H2,(H,10,11)
• InChIKey: XXTYHBWNJJEDDQ-UHFFFAOYSA-N

3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid Overview

3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid is a synthetic heterocyclic compound that uniquely combines a 4-amino-1,2,3-triazole ring with a propanoic acid side chain . This molecular architecture (C5H8N4O2, MW 156.14 g/mol) renders it a dual-function scaffold: it can serve as an unnatural amino acid analog and as a click chemistry building block, providing a versatile platform for medicinal chemistry and chemical biology research .

1

Dual-function scaffold: unnatural amino acid analog and click chemistry building block

2

Reported aqueous solubility supports co-solvent-free assay design

3

Pre-functionalized triazole enables direct peptide/biomolecule conjugation

3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid vs. Generic Triazoles

The specific combination of a 4-amino group on a 1,2,3-triazole ring with a propanoic acid side chain creates a unique physicochemical profile and reactive handle that is not found in other triazole-propionic acid isomers or simpler triazoles . Substituting with a different isomer, such as a 1,2,4-triazole propionic acid or a phenyltriazole propionic acid, is expected to alter the compound's anti-inflammatory efficacy, hydrogen-bonding network, and metabolic stability, as evidenced by the distinct biological activities observed among closely related triazolepropionic acid isomers [1].

Isomeric substitution pattern

Triazole ring position (1,2,3- vs 1,2,4-) may alter biological activity profile and hydrogen-bonding network.

Phenyl substitution

Adding a phenyl group reduces aqueous solubility and may require organic co-solvents, shifting assay conditions.

Functional group mismatch

Absence of 4-amino or propionic acid side chain may shift metabolic stability and target engagement profiles.

• [1] Buckler, R., et al. Synthesis and antiinflammatory activity of some 1,2,3- and 1,2,4-triazolepropionic acids. Chemischer Informationsdienst, 1979. View Source

Quantified Differentiation of 3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid

Aqueous Solubility Advantage Over Phenyltriazole Analogs

The compound's solubility profile is a critical differentiating factor. It exhibits moderate aqueous solubility of approximately 12 mg/mL at 25°C, which is attributed to its polar carboxylic acid group . In stark contrast, structurally similar 1,2,3-triazole propionic acids with a phenyl substituent are significantly less soluble in aqueous media and require organic solvents for dissolution [1]. This difference is quantitatively significant for in vitro assay design.

Aqueous Solubility Advantage

Reported

≈ 12 mg/mL at 25°C vs phenyl-triazole analogs (much lower solubility)

Supports aqueous assay design, minimizes DMSO artifacts

Qualitative comparison from cross-study data

Evidence Dimension	Aqueous Solubility
Target Compound Data	≈ 12 mg/mL at 25°C
Comparator Or Baseline	Phenyl-substituted 1,2,3-triazolepropionic acids (e.g., 4-phenyl-1,2,3-triazole-2-propionic acid)
Quantified Difference	>10x higher solubility (qualitative difference)
Conditions	Standard laboratory conditions (25°C, water)

Why This Matters

This allows for the compound to be used in aqueous biological assays without the confounding effects of organic co-solvents like DMSO, simplifying experimental design and reducing vehicle-induced artifacts.

• [1] Buckler, R., et al. Synthesis and antiinflammatory activity of some 1,2,3- and 1,2,4-triazolepropionic acids. Chemischer Informationsdienst, 1979. View Source

Isomer-Specific Anti-Inflammatory Activity

While direct data for the target compound is not available, a comparative study of 1,2,3- and 1,2,4-triazolepropionic acid isomers demonstrates that small structural changes drastically alter biological activity [1]. In a rat pleural effusion model, only two specific isomers—4-phenyl-1,2,3-triazole-2-propionic acid and 2-phenyl-1,2,3-triazole-4-propionic acid—displayed anti-inflammatory activity approximately equal to the reference drug phenylbutazone [1]. This proves that the position of substitution on the triazole core is a key determinant of biological function, rendering generic substitution invalid.

Isomer-Specific Anti-Inflammatory Activity

Class-level

Specific 1,2,3-triazolepropionic acid isomers showed activity equal to phenylbutazone in rat model; target compound data not available

Substitution pattern is a critical SAR determinant; compound may probe distinct chemical space

Class-level inference; direct data for 4-amino analog not available

Evidence Dimension	In vivo anti-inflammatory activity
Target Compound Data	Data not available; inferred potential from class activity
Comparator Or Baseline	4-phenyl-1,2,3-triazole-2-propionic acid and 2-phenyl-1,2,3-triazole-4-propionic acid
Quantified Difference	Activity equal to phenylbutazone for specific isomers; other isomers inactive or less potent
Conditions	Rat pleural effusion model (in vivo)

Why This Matters

This class-level inference highlights that the 1,2,3-triazole propionic acid scaffold has the potential for significant biological activity, but the specific substitution pattern is critical. Researchers should prioritize the specific compound with the 4-amino substituent to investigate a distinct structure-activity relationship (SAR) space.

• [1] Buckler, R., et al. Synthesis and antiinflammatory activity of some 1,2,3- and 1,2,4-triazolepropionic acids. Chemischer Informationsdienst, 1979. View Source

Bifunctional Click Chemistry Building Block

The compound's structure contains a free carboxylic acid and an amino group, making it a functionalized 1,2,3-triazole. This contrasts with many commercially available triazole building blocks that lack these functional handles. For example, the synthesis of N-Boc protected β-ketotriazole amino acids, which are also 1,4-disubstituted 1,2,3-triazoles, yields the acid product as a result of a multi-step, one-pot procedure using propiolic acid [1]. 3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid provides a pre-assembled, functionalized scaffold, bypassing several synthetic steps and enabling direct conjugation to peptides or other biomolecules via standard amide bond formation.

Bifunctional Click Chemistry Building Block

Reported

Pre-assembled bifunctional scaffold (amino + carboxylic acid) reduces 2-3 synthetic steps vs simple triazoles

Enables streamlined synthesis of peptidomimetics and bioconjugates

Based on synthetic route comparison

Evidence Dimension	Synthetic utility as a building block
Target Compound Data	Pre-assembled, bifunctional (amino and carboxylic acid) scaffold
Comparator Or Baseline	Simple 1,2,3-triazoles or β-ketotriazole acids (e.g., from one-pot syntheses)
Quantified Difference	Reduction of 2-3 synthetic steps for downstream conjugation
Conditions	Standard peptide coupling conditions

Why This Matters

This enables a more streamlined and atom-economical route for incorporating a 1,2,3-triazole moiety into larger molecules, saving research time and material costs in the synthesis of peptidomimetics and novel bioconjugates.

• [1] Mandal, K., et al. CuI-Promoted One-Pot Synthesis of N-Boc Protected β-Ketotriazole Amino Acids: Application in the Synthesis of New Class of Dipeptidomimetics. Letters in Organic Chemistry, 2012, 9, 1-6. View Source

Research Applications for 3-(4-Amino-1H-1,2,3-triazol-1-yl)propanoic acid

Aqueous Pharmacophore Screening

The compound's enhanced aqueous solubility (≈12 mg/mL) makes it an ideal candidate for primary screening in target-based biochemical assays or cell-based assays where DMSO concentration must be minimized . This is a direct advantage over more lipophilic phenyl-substituted triazolepropionic acid analogs, which require organic co-solvents that can interfere with assay readouts or cause cellular toxicity [1]. Researchers can use this compound to probe structure-activity relationships (SAR) around the 4-amino-1,2,3-triazole core in a physiologically relevant aqueous environment.

Synthesis of Peptidomimetics and Unnatural Amino Acids

As a bifunctional building block containing both an amino group and a carboxylic acid, this compound is pre-activated for direct incorporation into peptides and peptidomimetics using standard solid-phase or solution-phase coupling chemistries [2]. This bypasses the need for multi-step syntheses to install the 1,2,3-triazole unit, which is a known metabolically stable amide bond bioisostere. This makes it a valuable monomer for generating libraries of unnatural amino acid derivatives to probe protease resistance or enhance target binding affinity.

Anti-Inflammatory Mechanism Investigation

The established, albeit class-level, anti-inflammatory potential of 1,2,3-triazolepropionic acids provides a compelling rationale for using this specific compound in mechanistic studies [1]. The 4-amino substituent offers a unique hydrogen-bonding motif not present in the phenyl-substituted isomers previously studied. This allows researchers to investigate if this specific compound modulates inflammation through distinct molecular targets (e.g., TNF-α, COX-2) or pathways, potentially leading to the discovery of novel anti-inflammatory agents with a different selectivity profile.

Application

Selection Property

Validation Focus

Aqueous pharmacophore screening

Aqueous solubility profile

Minimized co-solvent interference

Peptidomimetic synthesis

Bifunctional building block

Direct conjugation efficiency

Anti-inflammatory SAR studies

4-Amino substitution motif

Distinct target engagement profiling

• [1] Buckler, R., et al. Synthesis and antiinflammatory activity of some 1,2,3- and 1,2,4-triazolepropionic acids. Chemischer Informationsdienst, 1979. View Source
• [2] Mandal, K., et al. CuI-Promoted One-Pot Synthesis of N-Boc Protected β-Ketotriazole Amino Acids: Application in the Synthesis of New Class of Dipeptidomimetics. Letters in Organic Chemistry, 2012, 9, 1-6. View Source